8-[(2-Methylpropan-2-yl)oxycarbonyl]-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid

• IUPAC Name: 8-[(2-methylpropan-2-yl)oxycarbonyl]-2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C14H23NO6S/c1-13(2,3)21-12(18)15-6-4-14(5-7-15)9-22(19,20)8-10(14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key: JBYGDRHNYAYLOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CS(=O)(=O)CC2C(=O)O
• Molecular Formula: C14H23NO6S
• Molecular Weight: 333.40 g/mol

Description

8-[(2-Methylpropan-2-yl)oxycarbonyl]-2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO6S and its molecular weight is 333.4. The purity is usually 95%.
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Scientific Research Applications

• Supramolecular Arrangements : Research by Graus et al. (2010) explored the preparation and crystallographic analysis of derivatives similar to the requested compound, focusing on the relationship between molecular structure and crystal structure. This study provides insight into how substituents on the cyclohexane ring influence supramolecular arrangements, a key consideration in materials science and crystallography (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).

• Antiviral Activity : Apaydın et al. (2019) synthesized a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐ones, which share a structural scaffold with the compound . These compounds were evaluated for their antiviral activity against human coronaviruses and influenza viruses, highlighting the potential of this chemical scaffold in antiviral drug development (Apaydın, Cesur, Stevaert, Naesens, & Cesur, 2019).

• Stereocontrolled Preparation : Overman and Rishton (2003) discussed the stereocontrolled preparation of compounds related to the requested chemical. Their study included various reactions and product formations, contributing to the understanding of organic synthesis and stereochemistry (Overman & Rishton, 2003).

• Structural Elucidation in Drug Development : Richter et al. (2022) conducted a structural study of a compound structurally related to the requested chemical, focusing on its potential as an antitubercular drug. This research provides insights into the importance of structural analysis in the development of pharmaceuticals (Richter, Patzer, Goddard, Lingnau, Imming, & Seidel, 2022).

• Nonlinear Optical Properties : Kagawa et al. (1994) explored the nonlinear optical properties of a related compound, demonstrating its potential in nonlinear optical devices. This study highlights the importance of organic materials in the field of photonics and optoelectronics (Kagawa, Sagawa, Kakuta, Kaji, Nakayama, & Ishii, 1994).